Ala-Leu-Ala-Leu Daunorubicin Hydrochloride
Ala-Leu-Ala-Leu Daunorubicin Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
76582-70-2
VCID:
VC0117541
InChI:
InChI=1S/C45H61N5O14.ClH/c1-18(2)13-27(49-41(57)20(5)46)43(59)47-21(6)42(58)50-28(14-19(3)4)44(60)48-26-15-31(63-22(7)36(26)52)64-30-17-45(61,23(8)51)16-25-33(30)40(56)35-34(38(25)54)37(53)24-11-10-12-29(62-9)32(24)39(35)55;/h10-12,18-22,26-28,30-31,36,52,54,56,61H,13-17,46H2,1-9H3,(H,47,59)(H,48,60)(H,49,57)(H,50,58);1H/t20-,21-,22-,26-,27-,28-,30-,31-,36+,45-;/m0./s1
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)N)O.Cl
Molecular Formula:
C45H62ClN5O14
Molecular Weight:
932.462
Ala-Leu-Ala-Leu Daunorubicin Hydrochloride
CAS No.: 76582-70-2
Reference Standards
VCID: VC0117541
Molecular Formula: C45H62ClN5O14
Molecular Weight: 932.462
| CAS No. | 76582-70-2 |
|---|---|
| Product Name | Ala-Leu-Ala-Leu Daunorubicin Hydrochloride |
| Molecular Formula | C45H62ClN5O14 |
| Molecular Weight | 932.462 |
| IUPAC Name | (2S)-N-[(2S)-1-[[(2S)-1-[[(2S,3S,4S,6R)-6-[[(1S,3S)-3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]-3-hydroxy-2-methyloxan-4-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanamide;hydrochloride |
| Standard InChI | InChI=1S/C45H61N5O14.ClH/c1-18(2)13-27(49-41(57)20(5)46)43(59)47-21(6)42(58)50-28(14-19(3)4)44(60)48-26-15-31(63-22(7)36(26)52)64-30-17-45(61,23(8)51)16-25-33(30)40(56)35-34(38(25)54)37(53)24-11-10-12-29(62-9)32(24)39(35)55;/h10-12,18-22,26-28,30-31,36,52,54,56,61H,13-17,46H2,1-9H3,(H,47,59)(H,48,60)(H,49,57)(H,50,58);1H/t20-,21-,22-,26-,27-,28-,30-,31-,36+,45-;/m0./s1 |
| Standard InChIKey | LJWJYPAQXONXEF-SKQXRMJDSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)N)O.Cl |
| Synonyms | (8S-cis)-8-Acetyl-10-[[3-[[N-[N-(N-L-alanyl-L-leucyl)-L-alanyl]-L-leucyl]amino]_x000B_-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione Monohydrochloride; Ala-Leu-Ala-Leu-DNR; |
| PubChem Compound | 71313059 |
| Last Modified | Nov 11 2021 |
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